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Compound of Interest

Compound Name: 2-Iodobenzonitrile

Cat. No.: B177582 Get Quote

An In-depth Technical Guide to the Safety Data for 2-Iodobenzonitrile

For researchers, scientists, and professionals engaged in drug development, a comprehensive

understanding of the safety profile of chemical reagents is paramount. This guide provides a

detailed overview of the safety data for 2-Iodobenzonitrile (CAS No. 4387-36-4), a key

intermediate in organic synthesis.[1] The information is compiled and presented to meet the

needs of a laboratory and research environment.

Chemical Identification
Chemical Name: 2-Iodobenzonitrile

Synonyms: o-Iodobenzonitrile, 1-Cyano-2-iodobenzene[1]

CAS Number: 4387-36-4[1][2][3][4][5]

Molecular Formula: C₇H₄IN[1][2]

Molecular Weight: 229.02 g/mol [1][2][4]

Hazard Identification and Classification
2-Iodobenzonitrile is classified as a hazardous substance. The primary hazards are related to

acute toxicity and eye irritation.[6]

GHS Classification Summary:
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Acute Toxicity, Oral (Category 4): H302 - Harmful if swallowed.[2][6]

Serious Eye Irritation (Category 2A/2): H319 - Causes serious eye irritation.[2][3][6]

Other potential hazards noted by some suppliers:

Toxic if in contact with skin or if inhaled (H301 + H311 + H331).

Causes skin irritation (H315).

GHS Label Elements:

Pictogram: GHS07 (Exclamation Mark)[1][3][4][6]

Signal Word: Warning[1][2][3][4][6] (Some sources may use "Danger" if classifying under

more severe toxicity categories)

Hazard Statements:

H302: Harmful if swallowed.[1][2][3][7]

H319: Causes serious eye irritation.[1][2][3][7]

Precautionary Statements:

Prevention: P264 (Wash skin thoroughly after handling), P270 (Do not eat, drink or smoke

when using this product), P280 (Wear protective gloves/eye protection/face protection).[1][3]

Response: P301+P312/P317 (IF SWALLOWED: Call a POISON CENTER/doctor if you feel

unwell), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing), P330 (Rinse mouth),

P337+P313/P317 (If eye irritation persists: Get medical advice/attention).[1][2][3]

Disposal: P501 (Dispose of contents/container to an approved waste disposal plant).

Physical and Chemical Properties
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The physical and chemical properties of 2-Iodobenzonitrile are summarized in the table

below. This data is essential for safe handling, storage, and experimental design.

Property Value Source(s)

Appearance
Solid, White to Yellow

Powder/Crystal
[1]

Melting Point 51-55 °C [3][4]

52-54 °C [1]

53-57 °C

Boiling Point 147 °C @ 15 mmHg [1]

Flash Point
> 110 °C (> 230 °F) - closed

cup
[3][4]

Solubility Soluble in Methanol [1]

Density 1.91 ± 0.1 g/cm³ (Predicted) [1]

Toxicological Information
While specific quantitative toxicological studies such as LD50 (Lethal Dose, 50%) or LC50

(Lethal Concentration, 50%) values for 2-Iodobenzonitrile are not readily available in the

public domain, the GHS classification provides a clear indication of its potential health effects.

[7] One source notes that the chemical, physical, and toxicological properties have not been

thoroughly investigated.[7]

Summary of Health Effects:

Oral Toxicity: Harmful if ingested.[2][6]

Eye Irritation: Causes serious and potentially damaging irritation upon contact with eyes.[2]

[6]

Dermal Toxicity: May be toxic if it comes into contact with skin.
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Inhalation Toxicity: May be toxic if inhaled and may cause respiratory irritation.[7]

Skin Irritation: May cause redness and irritation to the skin.

Carcinogenicity: No component of this product present at levels greater than or equal to

0.1% is identified as a probable, possible, or confirmed human carcinogen by IARC.[7]

Experimental Protocols
The data presented in a Safety Data Sheet is derived from standardized experimental testing.

While specific reports for 2-Iodobenzonitrile are not provided, the methodologies follow

established international guidelines, primarily from the Organisation for Economic Co-operation

and Development (OECD).

General Methodologies:

Acute Oral Toxicity (OECD TG 423): This test provides an estimation of the LD50. A small

group of animals (typically rodents) are administered the substance by oral gavage in a

stepwise procedure. Observations for signs of toxicity and mortality are recorded for up to 14

days. The GHS Category 4 classification ("Harmful if swallowed") suggests an estimated

LD50 between 300 and 2000 mg/kg.

Acute Eye Irritation/Corrosion (OECD TG 405): This protocol involves applying the test

substance to the eye of an animal (historically rabbits) and observing for effects on the

cornea, iris, and conjunctiva for a set period. The classification "Causes serious eye

irritation" (Category 2A) indicates that the substance produces reversible eye effects within

21 days of observation.

Flash Point Determination (e.g., ASTM D93): The flash point is determined using a closed-

cup tester. The substance is heated at a controlled rate, and an ignition source is periodically

introduced into the vapor space above the liquid. The flash point is the lowest temperature at

which the vapors ignite.

Safe Handling and Emergency Procedures
A systematic approach to handling is crucial for minimizing risk.
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Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles or a face shield.[8]

Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber) and a lab coat.[3][8]

Respiratory Protection: For operations that may generate dust, use a NIOSH-approved N95

dust mask or higher.[3]

First Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Consult a

physician.[6][7]

Skin Contact: Immediately wash off with soap and plenty of water. Consult a physician.[7]

Eye Contact: Rinse cautiously and thoroughly with water for at least 15 minutes. Remove

contact lenses if present and easy to do. Continue rinsing and consult a physician.[6][7]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and consult a physician.[7]

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Use personal protective

equipment and ensure adequate ventilation. Avoid breathing dust.[6][7]

Containment and Cleanup: Pick up and arrange disposal without creating dust. Sweep up

the material and place it in a suitable, closed container for disposal.[6][7]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[6][7]

Specific Hazards: Hazardous decomposition products can include carbon oxides, nitrogen

oxides (NOx), and hydrogen iodide.[6]
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Visualized Workflows and Hazard Relationships
To further clarify safety procedures and hazard interactions, the following diagrams are

provided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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